Cas no 66067-42-3 (3'-hydroxy-4'-methoxyflurbiprofen)

66067-42-3 structure
Product name:3'-hydroxy-4'-methoxyflurbiprofen
3'-hydroxy-4'-methoxyflurbiprofen Chemical and Physical Properties
Names and Identifiers
-
- 3'-hydroxy-4'-methoxyflurbiprofen
- 3'-HYDROXY-4'-METHOXY-FLURBIPROFEN
- (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-3'-HYDROXY-4'-METHOXY-.ALPHA.-METHYL-
- SCHEMBL8320402
- DTXSID30984566
- 66V79WW3L3
- 2-(3'-HYDROXY-4'-METHOXY-2-FLUORO-4-BIPHENYLYL)PROPIONIC ACID
- 2-(2-Fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-4-yl)propanoic acid
- 2-[3-fluoro-4-(3-hydroxy-4-methoxyphenyl)phenyl]propanoic acid
- UNII-66V79WW3L3
- 66067-42-3
- (1,1'-Biphenyl)-4-acetic acid, 2-fluro-3'-hydroxy-4'-methoxy-alpha-methyl-
- 3',4'-Hmf
-
- Inchi: InChI=1S/C16H15FO4/c1-9(16(19)20)10-3-5-12(13(17)7-10)11-4-6-15(21-2)14(18)8-11/h3-9,18H,1-2H3,(H,19,20)
- InChI Key: GOMCTEVDJGVPBD-UHFFFAOYSA-N
- SMILES: CC(C1=CC(=C(C=C1)C2=CC(=C(C=C2)OC)O)F)C(=O)O
Computed Properties
- Exact Mass: 290.09545
- Monoisotopic Mass: 290.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.284
- Boiling Point: 460.7°C at 760 mmHg
- Flash Point: 232.4°C
- Refractive Index: 1.579
- PSA: 66.76
3'-hydroxy-4'-methoxyflurbiprofen Related Literature
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
-
Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
-
Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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